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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898 Get Quote

Technical Support Center: 1-Morpholin-4-
ylacetone
Disclaimer: The following information is intended as a general guide for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for 1-Morpholin-4-
ylacetone (CAS: 6704-35-4) was not publicly available at the time of this document's creation.

The information provided is based on the safety profiles of structurally related compounds,

such as morpholine and acetone. Users must obtain and consult the specific SDS provided by

their supplier before handling, storing, or disposing of 1-Morpholin-4-ylacetone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Morpholin-4-ylacetone?

Based on the hazards of its structural components (morpholine and a ketone functional group),

1-Morpholin-4-ylacetone should be handled as a potentially hazardous substance. Potential

hazards may include:

Flammability: The presence of an organic ketone suggests that the compound may be a

flammable liquid and vapor. Keep away from heat, sparks, open flames, and other ignition

sources.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1337898?utm_src=pdf-interest
https://www.benchchem.com/product/b1337898?utm_src=pdf-body
https://www.benchchem.com/product/b1337898?utm_src=pdf-body
https://www.benchchem.com/product/b1337898?utm_src=pdf-body
https://www.benchchem.com/product/b1337898?utm_src=pdf-body
https://www.benchchem.com/product/b1337898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity: Morpholine is known to be harmful if swallowed and toxic in contact with skin or if

inhaled. Therefore, 1-Morpholin-4-ylacetone should be handled with care to avoid all routes

of exposure.

Corrosivity/Irritation: Morpholine can cause severe skin burns and eye damage. Acetone can

cause serious eye irritation. It is prudent to assume that 1-Morpholin-4-ylacetone may be a

skin and eye irritant at a minimum.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Q2: What personal protective equipment (PPE) should I wear when working with 1-Morpholin-
4-ylacetone?

To ensure safety, the following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber, neoprene). Wear a lab

coat or other protective clothing to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood. If there is a risk of inhaling vapors or aerosols, use a NIOSH-approved respirator with

an appropriate cartridge.

Q3: How should I properly store 1-Morpholin-4-ylacetone?

Store 1-Morpholin-4-ylacetone in a tightly closed container in a dry, cool, and well-ventilated

area.[1] Keep it away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases. The storage area should be designated for flammable liquids.

Q4: What should I do in case of an accidental spill?

In the event of a spill:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.
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Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable solvent.

Q5: How do I dispose of 1-Morpholin-4-ylacetone waste?

Dispose of waste in accordance with all local, state, and federal regulations. It is likely to be

classified as hazardous waste. Do not dispose of it down the drain or in the general trash.

Contact your institution's environmental health and safety (EHS) office for specific disposal

guidelines.
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Issue Possible Cause Solution

Material has changed color or

developed a precipitate.
Contamination or degradation.

Do not use the material.

Dispose of it as hazardous

waste and obtain a fresh

supply.

Strong, unusual odor detected.
Vapor leak from the container

or a spill.

Immediately check the

container for a tight seal. If a

spill has occurred, follow the

spill response procedures.

Ensure you are working in a

well-ventilated area and

wearing appropriate respiratory

protection.

Skin or eye contact occurs.
Improper handling or PPE

failure.

For skin contact: Immediately

flush the affected area with

plenty of water for at least 15

minutes and remove

contaminated clothing. Seek

medical attention. For eye

contact: Immediately flush

eyes with plenty of water for at

least 15 minutes, lifting the

upper and lower eyelids

occasionally. Seek immediate

medical attention.

Quantitative Data Summary
The following table summarizes key quantitative data for the related compounds, morpholine

and acetone, to provide a general understanding of the potential properties of 1-Morpholin-4-
ylacetone.
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Property Morpholine Acetone

CAS Number 110-91-8 67-64-1

Molecular Formula C4H9NO C3H6O

Molecular Weight 87.12 g/mol 58.08 g/mol

Boiling Point 129 °C 56 °C

Flash Point 31 °C -20 °C

Specific Gravity 1.007 0.791

General Experimental Protocol for Handling
This protocol outlines a general procedure for handling liquid organic compounds with

moderate toxicity and flammability, and should be adapted based on the specific requirements

of your experiment and the information in the supplier's SDS.

Preparation:

Read and understand the Safety Data Sheet for 1-Morpholin-4-ylacetone provided by

your supplier.

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE and have it on before handling the chemical.

Prepare all necessary equipment and reagents for your experiment.

Handling:

Conduct all manipulations of 1-Morpholin-4-ylacetone inside a chemical fume hood.

Use a properly calibrated pipette or syringe to transfer the liquid. Avoid pouring directly

from the bottle if possible to minimize the risk of spills and vapor release.

Keep the container tightly closed when not in use.
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Post-Handling:

Clean any contaminated surfaces.

Properly dispose of any waste generated.

Remove PPE and wash your hands thoroughly with soap and water.

Workflow for Safe Handling, Storage, and Disposal

Safe Handling

Proper Storage

Waste Disposal

Emergency Procedures

Preparation:
- Review SDS

- Wear appropriate PPE
- Work in a fume hood

Transfer:
- Use pipette or syringe
- Keep container closed

Storage Conditions:
- Tightly closed container

- Cool, dry, well-ventilated area

Cleanup:
- Decontaminate surfaces

- Dispose of waste

Avoid Incompatibilities:
- Strong oxidizing agents
- Strong acids and bases

Collection:
- Collect in a labeled,

  sealed container

Disposal:
- Follow institutional EHS guidelines

- Do not discard in sink or trash

Spill Response:
- Evacuate and ventilate

- Absorb with inert material

Exposure Response:
- Skin: Flush with water
- Eyes: Flush with water
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 1-Morpholin-4-ylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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